Cas no 1807982-67-7 (3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride)

• Product Name: 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride
• CAS No: 1807982-67-7
• MF: C₁₁H₁₆Cl₂N₄O₃S
• MW: 355.240738868713
• CID: 6466737
• Update Time: 2025-11-07

3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride
• 3-methylsulfonyl-1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)propan-1-amine:dihydrochloride

• Inchi： 1S/C11H14N4O3S.2ClH/c1-19(16,17)7-4-9(12)11-14-10(15-18-11)8-2-5-13-6-3-8;;/h2-3,5-6,9H,4,7,12H2,1H3;2*1H
• InChI Key： FRUBJHVXNXCPTG-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2=CC=NC=C2)N=1)(N)CCS(C)(=O)=O.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Additional information on 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride

Comprehensive Analysis of 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride (CAS No. 1807982-67-7)

The compound 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride (CAS No. 1807982-67-7) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-4-yl group and a 1,2,4-oxadiazole ring, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

One of the key features of this compound is its methanesulfonyl group, which enhances its solubility and bioavailability. This property is crucial for drug development, as it ensures efficient delivery and absorption in biological systems. The dihydrochloride salt form further improves its stability, making it suitable for long-term storage and experimental use. These characteristics have made 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride a subject of intense study in medicinal chemistry.

Recent trends in scientific literature highlight a growing interest in 1,2,4-oxadiazole derivatives due to their diverse pharmacological activities. Compounds like 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride are being explored for their potential anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the broader search for novel small-molecule therapeutics, a topic frequently queried in academic and industry databases.

From a synthetic chemistry perspective, the preparation of 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride involves multi-step reactions, including cyclization and sulfonylation. The process requires precise control of reaction conditions to achieve high yields and purity. Researchers often optimize these methods to scale up production for preclinical studies, addressing common challenges such as byproduct formation and purification.

The compound's mechanism of action is another area of active investigation. Preliminary studies suggest that it may interact with specific protein targets, such as kinases or receptors, which are critical in cellular signaling. This has led to its inclusion in high-throughput screening campaigns, where it is tested against a variety of biological assays. Such efforts are part of the larger push to identify new drug candidates, a topic frequently searched in AI-driven literature reviews.

In addition to its therapeutic potential, 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride is also valued for its role in chemical biology. Scientists use it as a tool compound to probe biological systems, helping to elucidate complex pathways and identify new drug targets. This application is particularly relevant in the context of personalized medicine, where understanding molecular interactions is key to developing tailored therapies.

As research progresses, the safety and efficacy profile of 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride will be further characterized. Current data indicate good tolerability in vitro, but comprehensive toxicological studies are needed to assess its suitability for clinical trials. This aligns with the increasing demand for transparent and rigorous preclinical evaluation, a hot topic in regulatory science.

In summary, 3-methanesulfonyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine dihydrochloride (CAS No. 1807982-67-7) represents a fascinating intersection of chemistry and biology. Its structural uniqueness and potential applications make it a compound of significant interest to researchers worldwide. As the scientific community continues to explore its properties, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics.